Mulberrofuran G
Overview
Description
Albanol A is an organic heteropentacyclic compound and a member of 1-benzofurans.
Scientific Research Applications
1. Anti-Hepatitis B Virus Activity
Mulberrofuran G, isolated from the root bark of Morus alba L., demonstrates moderate activity in inhibiting hepatitis B virus (HBV) DNA replication. Its anti-HBV efficacy was established through an in vitro assay on the HepG 2.2.15 cell line, highlighting its potential as an antiviral agent (Geng et al., 2012).
2. Neuroprotective Effects in Cerebral Ischemia
Mulberrofuran G exhibits neuroprotective properties in both in vitro and in vivo models of cerebral ischemia. It inhibits the activity of NADPH oxidase (NOX) enzyme and reduces reactive oxygen species generation, thus protecting against neuronal cell death. This effect was observed in in vitro studies using SH-SY5Y cells and in vivo in ischemic rats, suggesting its utility in managing cerebral ischemia (Hong et al., 2017).
3. Anti-Cancer Properties in Lung Cancer
Mulberrofuran G has been found to inhibit the proliferation, invasion, and migration of lung cancer cells. This effect is achieved by inactivating JAK2/STAT3 signaling in lung adenocarcinoma and squamous cell carcinoma cells, pointing towards its potential application in lung cancer therapy (Guo et al., 2021).
4. Potential Treatment Agent for COVID-19
Mulberrofuran G shows a promising role as a treatment agent for COVID-19. It demonstrates strong interaction with the SPIKE protein of SARS-CoV-2, inhibiting virus-cell adhesion and entrance. This suggests its potential as a therapeutic candidate against COVID-19 (Hosseini & Motamedi, 2021).
5. Anti-Alzheimer's Disease Properties
In the context of Alzheimer's disease, mulberrofuran G has been identified as a potent multi-targeted agent. It exhibits properties conducive to the management of Alzheimer's, such as inhibiting Aβ self-aggregation and tau aggregation, and presenting neuroprotective and anti-neuroinflammatory activities. These attributes make it a potential candidate for Alzheimer's disease treatment (Xia et al., 2019).
properties
Molecular Formula |
C34H26O8 |
|---|---|
Molecular Weight |
562.6 g/mol |
IUPAC Name |
(1S,9R,13R,21S)-1-(2,4-dihydroxyphenyl)-17-(6-hydroxy-1-benzofuran-2-yl)-11-methyl-2,20-dioxapentacyclo[11.7.1.03,8.09,21.014,19]henicosa-3(8),4,6,11,14,16,18-heptaene-5,15-diol |
InChI |
InChI=1S/C34H26O8/c1-16-8-23-22-6-4-21(37)15-30(22)41-34(25-7-5-19(35)13-26(25)38)33(23)24(9-16)32-27(39)10-18(12-31(32)42-34)28-11-17-2-3-20(36)14-29(17)40-28/h2-7,9-15,23-24,33,35-39H,8H2,1H3/t23-,24-,33-,34+/m0/s1 |
InChI Key |
MJJWBJFYYRAYKU-OPKNDJPNSA-N |
Isomeric SMILES |
CC1=C[C@@H]2[C@@H]3[C@@H](C1)C4=C(C=C(C=C4)O)O[C@@]3(OC5=CC(=CC(=C25)O)C6=CC7=C(O6)C=C(C=C7)O)C8=C(C=C(C=C8)O)O |
SMILES |
CC1=CC2C3C(C1)C4=C(C=C(C=C4)O)OC3(OC5=CC(=CC(=C25)O)C6=CC7=C(O6)C=C(C=C7)O)C8=C(C=C(C=C8)O)O |
Canonical SMILES |
CC1=CC2C3C(C1)C4=C(C=C(C=C4)O)OC3(OC5=CC(=CC(=C25)O)C6=CC7=C(O6)C=C(C=C7)O)C8=C(C=C(C=C8)O)O |
synonyms |
albanol A mulberrofuran G |
Origin of Product |
United States |
Retrosynthesis Analysis
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